2-Propenoic acid, 3-(9-anthracenyl)-, methyl ester

• IUPAC Name: methyl 3-anthracen-9-ylprop-2-enoate
• InChI: InChI=1S/C18H14O2/c1-20-18(19)11-10-17-15-8-4-2-6-13(15)12-14-7-3-5-9-16(14)17/h2-12H,1H3
• InChI Key: VYQBJNASNJHPFC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C=CC1=C2C=CC=CC2=CC3=CC=CC=C31
• Molecular Formula: C18H14O2
• Molecular Weight: 262.3 g/mol

Description

Anthracene, a polycyclic aromatic hydrocarbon (PAH), imparts unique electronic and steric properties to this compound, making it relevant in materials science and pharmaceutical research.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent-Driven Structural and Electronic Differences

Anthracene vs. Ethanoanthracene Derivatives

• 2-Propenoic Acid, 3-(9,10-Ethanoanthracenyl)- (CAS 26445-19-2) Structure: Contains a bridged ethano group between the 9 and 10 positions of anthracene, creating a rigid, planar structure. Molecular Formula: C₁₉H₁₄O₂ (MW 274.31 g/mol). Key Differences: The ethano bridge reduces conformational flexibility compared to the unbridged 9-anthracenyl group in the target compound. This rigidity may enhance thermal stability but reduce solubility in common organic solvents .

Anthracenyl vs. Substituted Phenyl Derivatives

• 2-Propenoic Acid, 3-(4-Hydroxyphenyl)-, Methyl Ester (Methyl 4-Hydroxycinnamate) Structure: Features a 4-hydroxyphenyl group instead of anthracenyl. Molecular Formula: C₁₀H₁₀O₃ (MW 178.19 g/mol). Key Differences:
• Polarity: The phenolic -OH group increases polarity and hydrogen-bonding capacity, enhancing water solubility compared to the hydrophobic anthracenyl group.

• UV/Vis Properties : Absorbs in shorter wavelengths (e.g., ~280 nm for phenyl vs. ~350–400 nm for anthracenyl derivatives) due to smaller π-conjugation .

• 2-Propenoic Acid, 3-(3,4-Dimethoxyphenyl)-, Methyl Ester Structure: Contains methoxy groups at the 3 and 4 positions of the phenyl ring. GC Retention Time: 1.47 (indicative of moderate polarity).

Physicochemical Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	Substituent	Solubility (Predicted)	Key Spectral Features
2-Propenoic acid, 3-(9-anthracenyl)-, methyl ester	C₁₉H₁₄O₂	274.31	9-Anthracenyl	Low (lipophilic)	Strong fluorescence (λₑₓ ~360 nm)
2-Propenoic acid, 3-(4-hydroxyphenyl)-, methyl ester	C₁₀H₁₀O₃	178.19	4-Hydroxyphenyl	Moderate in polar solvents	UV λₘₐₓ ~280 nm
2-Propenoic acid,3-(9,10-ethanoanthracenyl)-	C₁₉H₁₄O₂	274.31	9,10-Ethanoanthracenyl	Very low (crystalline)	Rigid structure, higher melting point